Cas no 1195949-26-8 ((1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride)

• Product Name: (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride
• CAS No: 1195949-26-8
• MF: C₁₆H₁₄ClNO
• MW: 271.741463184357
• CID: 5011761
• Update Time: 2026-02-27

(1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carbonyl chloride
• (S)-1-Phenyl-3,4-dihydroisoquinoline-2(1H)-carbonyl chloride
• (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride

• Inchi： 1S/C16H14ClNO/c17-16(19)18-11-10-12-6-4-5-9-14(12)15(18)13-7-2-1-3-8-13/h1-9,15H,10-11H2/t15-/m0/s1
• InChI Key： RRAXMPIDJONJNT-HNNXBMFYSA-N
• SMILES： ClC(N1CCC2C=CC=CC=2[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 4
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines

Additional information on (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride

Research Briefing on (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride (CAS: 1195949-26-8) and Its Applications in Chemical Biology and Pharmaceutical Research

(1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride (CAS: 1195949-26-8) is a chiral isoquinoline derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in the synthesis of bioactive compounds. This briefing provides an overview of the latest research developments surrounding this compound, with a focus on its synthetic applications, biological relevance, and emerging therapeutic potentials.

Recent studies have highlighted the compound's significance as a building block for the preparation of various pharmacologically active molecules. Its reactive carbonyl chloride group enables efficient coupling reactions with nucleophiles, making it particularly valuable for the synthesis of amide and ester derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel opioid receptor modulators, where the (1S)-configuration was found to be crucial for receptor binding affinity and selectivity.

In the context of synthetic methodology, researchers at Kyoto University reported an improved preparation protocol for (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride in 2024, achieving higher yields (82%) and enantiomeric purity (>99% ee) through optimized asymmetric hydrogenation conditions. This advancement addresses previous challenges in large-scale production and has significant implications for industrial applications of this chiral synthon.

From a biological perspective, the compound's isoquinoline scaffold has been identified as a privileged structure in medicinal chemistry. Recent structure-activity relationship (SAR) studies have revealed that derivatives of (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride exhibit promising activity against various neurological targets, including dopamine and serotonin receptors. Notably, a research group at Stanford University has developed a series of potent and selective dopamine D3 receptor antagonists based on this scaffold, showing potential for treating substance use disorders.

The compound's mechanism of action and metabolic stability have been subjects of recent investigation. A 2024 pharmacokinetic study published in Xenobiotica characterized the metabolic pathways of (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride derivatives, identifying cytochrome P450 2D6 as the primary enzyme involved in their metabolism. These findings have important implications for drug design and the prediction of potential drug-drug interactions in clinical applications.

Emerging applications in targeted drug delivery have also been reported. Researchers have successfully conjugated the compound to various drug payloads and targeting moieties, taking advantage of its reactive carbonyl chloride group for bioconjugation. A recent study in Bioconjugate Chemistry demonstrated its utility in constructing antibody-drug conjugates (ADCs) with improved stability and therapeutic index compared to traditional linker technologies.

Looking forward, the unique structural features and versatile reactivity of (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarbonyl Chloride position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in developing treatments for central nervous system disorders, cancer, and infectious diseases. The compound's chiral nature and the growing emphasis on enantiopure pharmaceuticals suggest that its importance in asymmetric synthesis will continue to grow in the coming years.